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Compound of Interest

Compound Name: Fumaric acid-d2

Cat. No.: B051780

Audience: Researchers, scientists, and drug development professionals.
Introduction

Fumaric acid-d2 (D-Fumaric acid) is the deuterated form of fumaric acid, an essential
intermediate in the citric acid cycle (Krebs cycle). Its use as an internal standard in mass
spectrometry-based metabolomics and as a tracer for metabolic flux analysis is well-
established.[1][2] The stability and solubility of Fumaric acid-d2 are critical factors for the
accuracy and reproducibility of experimental results. This document provides detailed protocols
for the preparation of Fumaric acid-d2 stock solutions, along with solubility and stability data to
guide researchers in its effective use.

Physicochemical Properties

Fumaric acid-d2 is a white crystalline solid. Key properties are summarized in the table below.

Property Value

Chemical Formula HOOCCD=CDCOOH]I3][4]
Molecular Weight ~118.09 g/mol [3]

Isotopic Enrichment >98 atom % D[3]

CAS Number 24461-32-3[4]
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Solubility Data

The choice of solvent is critical for preparing accurate stock solutions. Fumaric acid has low
solubility in water but is soluble in some organic solvents.[5]

Solvent Solubility Temperature (°C)
DMSO =100 mg/mL[1] Room Temperature
Ethanol (95%) 5.76 g/100 g[6] 30
Water 0.63 g/100 mL[6] 25
Acetone 1.72 g/100 g[6] 30
Ethyl Ether 0.72 g/100 g[6] 25

Stability of Stock Solutions

Proper storage is crucial to maintain the integrity of Fumaric acid-d2 stock solutions. It is
recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw

cycles.[1]
Storage Temperature (°C) Storage Period
-80°C 6 months[1]
-20°C 1 month[1]

The solid form of Fumaric acid-d2 is stable under recommended storage conditions (room
temperature, away from light and moisture).[3][4] It is advised to re-analyze the compound for
chemical purity after three years.[3]

Experimental Protocols
1. Preparation of a 100 mM Fumaric Acid-d2 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution suitable for
further dilution.
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o Materials:

o Fumaric acid-d2 (solid)

[¢]

Anhydrous Dimethyl Sulfoxide (DMSO)

[¢]

Calibrated analytical balance

[e]

Vortex mixer

o

Appropriate personal protective equipment (PPE)

e Procedure:

[¢]

Equilibrate the Fumaric acid-d2 vial to room temperature before opening.

o Weigh out the desired amount of Fumaric acid-d2 using a calibrated analytical balance.
For example, to prepare 1 mL of a 100 mM solution, weigh 11.81 mg of Fumaric acid-d2.

o Add the appropriate volume of anhydrous DMSO. For 11.81 mg, add 1 mL of DMSO.

o Vortex the solution until the Fumaric acid-d2 is completely dissolved. Gentle warming
may be applied if necessary.

o Aliquot the stock solution into single-use vials.

o Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]
2. Preparation of a 1 mg/mL Fumaric Acid-d2 Stock Solution in Ethanol
This protocol is suitable for applications where DMSO may interfere with downstream assays.
e Materials:

o Fumaric acid-d2 (solid)

o Anhydrous Ethanol

o Calibrated analytical balance
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o Vortex mixer

o Appropriate PPE

e Procedure:
o Allow the Fumaric acid-d2 vial to reach room temperature.

o Weigh the desired amount of Fumaric acid-d2. For example, to prepare 1 mLofa 1
mg/mL solution, weigh 1 mg of Fumaric acid-d2.

o Add 1 mL of anhydrous ethanol to the weighed solid.
o Vortex thoroughly until the solid is fully dissolved.

o Aliquot the solution for storage.

o Store at -20°C or -80°C as per the stability data.[1]

Visualizations
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Workflow for Fumaric Acid-d2 Stock Solution Preparation
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Caption: Workflow for Fumaric Acid-d2 Stock Solution Preparation.
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Caption: Simplified Citric Acid Cycle showing Fumarate's role.
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Applications

Fumaric acid-d2 is a valuable tool in various research areas:

o Metabolomics: Used as an internal standard for the quantification of fumaric acid in biological
samples by GC-MS or LC-MS.[1]

o Metabolic Flux Analysis: Employed as a tracer to study the dynamics of the citric acid cycle
and related metabolic pathways.[1]

e Drug Development: Stable isotope-labeled compounds are utilized to trace the metabolic
fate of drugs.[1][2] Fumaric acid and its esters have also shown therapeutic potential in
treating conditions like psoriasis and multiple sclerosis.[7]

Conclusion

The protocols and data provided in this application note offer a comprehensive guide for the
preparation and storage of Fumaric acid-d2 stock solutions. Adherence to these guidelines will
help ensure the accuracy and reliability of experimental outcomes in research and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note and Protocol: Preparation of Fumaric
Acid-d2 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051780#preparation-of-fumaric-acid-d2-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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